Cas no 1171469-48-9 (methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate)
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[2-[(cyclopentylcarbonyl)amino]-4-thiazolyl]-, methyl ester
- methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
- F0537-2479
- AKOS024581422
- 1171469-48-9
- methyl 4-[2-(cyclopentanecarbonylamino)-1,3-thiazol-4-yl]benzoate
- methyl 4-(2-(cyclopentanecarboxamido)thiazol-4-yl)benzoate
-
- Inchi: 1S/C17H18N2O3S/c1-22-16(21)13-8-6-11(7-9-13)14-10-23-17(18-14)19-15(20)12-4-2-3-5-12/h6-10,12H,2-5H2,1H3,(H,18,19,20)
- InChI Key: HQJJFVYTDYOGAB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C2=CSC(NC(C3CCCC3)=O)=N2)C=C1
Computed Properties
- Exact Mass: 330.10381361g/mol
- Monoisotopic Mass: 330.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- pka: 8.62±0.70(Predicted)
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0537-2479-2μmol |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-5μmol |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-10μmol |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-20μmol |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-1mg |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-2mg |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-3mg |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-4mg |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-5mg |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-2479-10mg |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate |
1171469-48-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
Research Brief on Methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate (CAS: 1171469-48-9)
Methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate (CAS: 1171469-48-9) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining a thiazole ring, cyclopentane amide, and methyl benzoate, which may contribute to its biological activity. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological evaluations, positioning it as a promising scaffold for drug discovery.
The compound was first synthesized through a multi-step organic synthesis approach involving the condensation of 4-cyclopentanecarboxamide with 4-(methoxycarbonyl)phenyl isothiocyanate, followed by cyclization to form the thiazole core. Structural characterization was performed using NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming the molecular structure and purity of the target compound. Computational studies have predicted favorable drug-like properties, including moderate lipophilicity (cLogP ~2.8) and good solubility in common organic solvents.
Recent pharmacological screening has revealed interesting activity profiles for this compound. In vitro studies demonstrated moderate inhibitory effects against several kinase targets, particularly showing promise in the low micromolar range against cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptor (VEGFR) family members. These findings suggest potential applications in oncology, especially for targeting tumor angiogenesis and cell cycle regulation. Additional studies are investigating its potential as an anti-inflammatory agent, with preliminary data showing inhibition of NF-κB signaling pathways.
The compound's mechanism of action appears to involve competitive ATP-binding site inhibition in kinase targets, as suggested by molecular docking studies and kinetic analyses. Structure-activity relationship (SAR) studies are currently underway to optimize the scaffold for improved potency and selectivity. Early medicinal chemistry efforts have focused on modifications to the cyclopentane amide moiety and the benzoate ester group, with several analogs showing enhanced biological activity while maintaining favorable pharmacokinetic properties.
From a drug development perspective, methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate represents an attractive starting point for lead optimization. Its relatively simple synthetic route allows for efficient scale-up, and the modular structure facilitates diverse chemical modifications. Current research is exploring its potential in combination therapies and as part of targeted drug delivery systems. Further investigations into its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties are needed to fully assess its clinical potential.
In conclusion, methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate (1171469-48-9) emerges as a versatile chemical scaffold with demonstrated biological activities against multiple therapeutic targets. Ongoing research aims to elucidate its full pharmacological potential and develop optimized derivatives with improved drug-like properties. The compound's unique structural features and promising preliminary data warrant continued investigation in both academic and industrial settings.
1171469-48-9 (methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)